Cas no 152185-61-0 ((3aS,6aR)-Tetrahydrofuro[2,3-b]furan-2(6aH)-one)

• Product Name: (3aS,6aR)-Tetrahydrofuro[2,3-b]furan-2(6aH)-one
• CAS No: 152185-61-0
• MF: C₆H₈O₃
• MW: 128.125922203064
• CID: 4608087
• Update Time: 2025-10-30

(3aS,6aR)-Tetrahydrofuro[2,3-b]furan-2(6aH)-one Chemical and Physical Properties

Names and Identifiers

• (3aS,6aR)-Tetrahydrofuro[2,3-b]furan-2(6aH)-one

• Inchi： 1S/C6H8O3/c7-5-3-4-1-2-8-6(4)9-5/h4,6H,1-3H2/t4-,6+/m0/s1
• InChI Key： IADWRRHAUNBWTI-UJURSFKZSA-N
• SMILES： O1C(=O)C[C@]2([H])CCO[C@]12[H]

Additional information on (3aS,6aR)-Tetrahydrofuro[2,3-b]furan-2(6aH)-one

Comprehensive Overview of (3aS,6aR)-Tetrahydrofuro[2,3-b]furan-2(6aH)-one (CAS No. 152185-61-0)

(3aS,6aR)-Tetrahydrofuro[2,3-b]furan-2(6aH)-one (CAS No. 152185-61-0) is a bicyclic furan derivative with significant applications in pharmaceutical and organic synthesis. This compound, often referred to as a furofuranone, is characterized by its unique stereochemistry and functional group arrangement, making it a valuable intermediate in the development of bioactive molecules. Researchers and industries are increasingly interested in this compound due to its potential in drug discovery, particularly in the synthesis of antiviral and anti-inflammatory agents.

The structural complexity of (3aS,6aR)-Tetrahydrofuro[2,3-b]furan-2(6aH)-one has drawn attention in the field of asymmetric synthesis. Its stereospecific configuration allows for precise control over chiral centers, a critical factor in the design of enantiomerically pure pharmaceuticals. Recent studies highlight its role in the synthesis of natural product analogs, where its rigid framework serves as a scaffold for constructing complex molecular architectures. This aligns with the growing demand for green chemistry and sustainable synthetic methods, as the compound can be derived from renewable resources.

In the context of drug development, CAS No. 152185-61-0 has been explored as a precursor for protease inhibitors and enzyme modulators. Its fused furan ring system mimics motifs found in biologically active natural products, such as lignans and flavonoids. This has spurred interest in its use for targeted therapy, especially in oncology and infectious diseases. Additionally, its stability under physiological conditions makes it a promising candidate for prodrug design.

The compound’s relevance extends to material science, where its heterocyclic core contributes to the development of functional polymers and advanced coatings. Its ability to undergo selective oxidation and reduction reactions enables the creation of tailored materials with specific optical or electronic properties. This versatility addresses the rising need for high-performance materials in industries ranging from electronics to biomedical engineering.

From an analytical perspective, (3aS,6aR)-Tetrahydrofuro[2,3-b]furan-2(6aH)-one poses interesting challenges and opportunities. Advanced techniques like NMR spectroscopy and X-ray crystallography are often employed to confirm its stereochemistry and purity. These methods are critical for ensuring reproducibility in research and industrial applications, particularly in light of stringent regulatory standards for pharmaceutical intermediates.

Environmental and safety considerations are also paramount when working with CAS No. 152185-61-0. While the compound is not classified as hazardous, proper handling protocols are recommended to minimize exposure. Its biodegradability and low toxicity profile align with the principles of responsible chemical use, a topic gaining traction among ESG-focused investors and policymakers.

In summary, (3aS,6aR)-Tetrahydrofuro[2,3-b]furan-2(6aH)-one (CAS No. 152185-61-0) is a multifaceted compound with broad applicability in pharmaceuticals, material science, and sustainable chemistry. Its unique structure and functional versatility make it a subject of ongoing research, reflecting the intersection of innovation and industrial demand. As scientific advancements continue, this compound is likely to play an even more prominent role in addressing global health and technological challenges.